Cas no 774607-92-0 (4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine
• CAS No: 774607-92-0
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 1785239
• PubChem ID: 65645326
• Update Time: 2025-07-21

4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methyl-
• 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine
• VUJLQXPBGRCWDV-UHFFFAOYSA-N
• 774607-92-0
• SCHEMBL4286846
• AKOS014984327
• F1967-4157
• 4-chloro-6-(5-chloro-2-methoxy-phenyl)-2-methyl-pyrimidine

• Inchi： 1S/C12H10Cl2N2O/c1-7-15-10(6-12(14)16-7)9-5-8(13)3-4-11(9)17-2/h3-6H,1-2H3
• InChI Key： VUJLQXPBGRCWDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=C(N=C(C)N=1)Cl)OC

Computed Properties

• Exact Mass: 268.0170183g/mol
• Monoisotopic Mass: 268.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35Ų

Additional information on 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine

Professional Introduction to 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine (CAS No. 774607-92-0)

4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine, a compound with the CAS number 774607-92-0, is a significant molecule in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloro substituent at the 4-position and a chloro-methoxyphenyl group at the 6-position, which contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine is characterized by a pyrimidine core, which is a heterocyclic aromatic ring containing nitrogen atoms. This core structure is fundamental in medicinal chemistry, as pyrimidines are widely recognized for their biological activity. The presence of multiple halogen atoms, specifically chlorine, enhances the compound's versatility in chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. Research has demonstrated that modifications in the pyrimidine ring can significantly alter the pharmacological properties of these compounds. For instance, studies have shown that substituents at the 4- and 6-positions can influence binding affinity and metabolic stability, making them crucial parameters in drug design.

The synthesis of 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chloro and methoxy groups introduce specific reactivity patterns that can be exploited for further functionalization. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyrimidine-based drugs have shown efficacy in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural features of 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine make it a promising candidate for further investigation as a lead compound or intermediate in drug discovery programs.

Recent studies have highlighted the importance of halogenated pyrimidines in medicinal chemistry. These compounds often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-halogenated counterparts. The presence of chlorine atoms can facilitate interactions with biological targets through halogen bonding, a non-covalent interaction that has gained significant attention in drug design.

The chemical properties of 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine also make it an interesting subject for computational chemistry investigations. Molecular modeling studies can provide insights into its binding mode with potential targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to modern drug development pipelines, complementing experimental efforts.

In conclusion, 4-chloro-6-(5-chloro-2-methoxyphenyl)-2-methylpyrimidine (CAS No. 774607-92-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.